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Compound of Interest

Compound Name: Boc-D-Pen(Mob)-OH

CAS No.: 106306-57-4

Cat. No.: B558468

Get Quote

CAS Number: 106306-57-4

This technical guide provides an in-depth overview of Boc-D-Pen(Mob)-OH, a specialized

amino acid derivative crucial for the synthesis of complex peptides, particularly those with

therapeutic potential. Tailored for researchers, scientists, and professionals in drug

development, this document outlines the compound's properties, its application in solid-phase

peptide synthesis (SPPS), and the strategic importance of the D-penicillamine moiety in

designing peptide analogs.

Compound Profile
Boc-D-Pen(Mob)-OH, chemically known as N-tert-butoxycarbonyl-D-penicillamine(p-

methoxybenzyl), is a protected form of D-penicillamine. The tert-butoxycarbonyl (Boc) group on

the N-terminus and the p-methoxybenzyl (Mob) group on the thiol side chain provide

orthogonal protection, enabling its controlled incorporation into a peptide sequence during

solid-phase peptide synthesis.

Table 1: Physicochemical Properties of Boc-D-Pen(Mob)-OH
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Property Value

CAS Number 106306-57-4

Molecular Formula C₁₈H₂₇NO₅S

Molecular Weight 369.48 g/mol

Appearance White to off-white powder

Purity Typically ≥98%

Strategic Importance in Peptide Drug Discovery
The incorporation of D-penicillamine (D-Pen) into peptide sequences is a key strategy for

developing analogs of bioactive peptides, such as vasopressin and oxytocin, with modified

pharmacological properties. The gem-dimethyl group on the β-carbon of penicillamine

introduces significant conformational constraints.

The substitution of cysteine with penicillamine can have profound effects on the biological

activity of a peptide. For instance, this modification has been shown to convert peptide agonists

into antagonists. Specifically, in the design of oxytocin antagonists, the presence of a D-amino

acid at certain positions can enhance antagonistic potency. The use of D-Pen, as in Boc-D-
Pen(Mob)-OH, is a valuable tool for exploring structure-activity relationships and developing

potent and selective peptide-based therapeutics.

Application in Solid-Phase Peptide Synthesis
(SPPS)
Boc-D-Pen(Mob)-OH is primarily utilized in Boc-chemistry-based solid-phase peptide

synthesis. The workflow involves the sequential addition of Boc-protected amino acids to a

growing peptide chain anchored to a solid support.

General SPPS Workflow
The following diagram illustrates the typical cycle for incorporating an amino acid, such as Boc-
D-Pen(Mob)-OH, in Boc-SPPS.
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Caption: General workflow for one cycle of Boc-SPPS.

Experimental Protocols
While a specific, detailed protocol for the synthesis of a peptide using Boc-D-Pen(Mob)-OH is

not readily available in public literature, the following represents a generalized procedure based

on standard Boc-SPPS methodologies.

Table 2: Generalized Protocol for Coupling Boc-D-Pen(Mob)-OH

Step Procedure Reagents & Solvents

1. Resin Swelling

The solid support resin (e.g.,

Merrifield resin) is swelled in a

suitable solvent.

Dichloromethane (DCM)

2. Boc Deprotection

The Boc protecting group from

the N-terminus of the resin-

bound peptide is removed.

25-50% Trifluoroacetic acid

(TFA) in DCM

3. Neutralization

The resulting trifluoroacetate

salt is neutralized to the free

amine.

5-10% Diisopropylethylamine

(DIEA) in Dimethylformamide

(DMF)

4. Coupling

Boc-D-Pen(Mob)-OH is

activated and coupled to the

free amine on the resin.

Boc-D-Pen(Mob)-OH, a

coupling agent (e.g., HBTU,

DIC/HOBt), DMF

5. Washing

The resin is washed to remove

excess reagents and

byproducts.

DMF, DCM, Isopropanol

Deprotection of the Mob Group:
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The p-methoxybenzyl (Mob) group is a stable protecting group for the thiol side chain of

penicillamine under the acidic conditions used for Boc removal. Its removal is typically achieved

during the final cleavage of the peptide from the resin using strong acids. A method for the

deprotection of the similar Mob group from selenocysteine suggests that a cocktail of TFA and

scavengers could be effective.

Table 3: Potential Protocol for Mob Group Deprotection

Reagent Cocktail Conditions

Trifluoroacetic acid (TFA) / Triethylsilane (TES) /

Thioanisole (96:2:2)
Incubation at 40°C for 4 hours

This protocol is suggested based on the deprotection of a similar protecting group on a different

amino acid and would require optimization for peptides containing Pen(Mob).[1]

Characterization of Peptides Containing Pen(Mob)
Following synthesis, the purity and identity of the peptide must be confirmed. High-performance

liquid chromatography (HPLC) and mass spectrometry (MS) are standard techniques for this

purpose.

HPLC Analysis:

Column: C18 reversed-phase column

Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% TFA.

Detection: UV absorbance at 214 nm and 280 nm.

Mass Spectrometry Analysis:

Technique: Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization

(MALDI).

Analysis: Confirmation of the molecular weight of the final peptide. Tandem MS (MS/MS) can

be used to verify the amino acid sequence. The presence of the Boc and Mob protecting
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groups will result in predictable mass shifts and neutral losses during fragmentation analysis.

[2][3][4][5]

Signaling Pathways of Related Peptide Antagonists
While specific signaling pathways for peptides synthesized with Boc-D-Pen(Mob)-OH are not

detailed in the available literature, the primary targets for such synthetic peptides are often G-

protein coupled receptors (GPCRs), such as the vasopressin and oxytocin receptors. Non-

peptide antagonists of the vasopressin V2 receptor have been shown to inhibit the insertion of

aquaporin-2 water channels into the apical membranes of collecting duct epithelial cells,

leading to aquaresis. This provides a model for the potential mechanism of action for peptide-

based antagonists developed using building blocks like Boc-D-Pen(Mob)-OH.

The following diagram illustrates a simplified signaling pathway for a generic GPCR antagonist.
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Caption: Simplified GPCR signaling pathway showing antagonist action.

In conclusion, Boc-D-Pen(Mob)-OH is a highly specialized and valuable reagent in the field of

peptide chemistry and drug discovery. Its unique structural features enable the synthesis of

conformationally constrained peptide analogs with potentially enhanced therapeutic properties.

While specific, detailed experimental protocols for its use are proprietary or not widely

published, the principles of Boc-SPPS provide a robust framework for its successful
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incorporation into novel peptide-based drug candidates. Further research and publication of

detailed synthetic methodologies will undoubtedly accelerate the exploration of penicillamine-

containing peptides in medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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